Cas no 676543-79-6 (2,3-Dioxabicyclo[2.2.2]oct-7-en-5-ol, (1R,4R,5R)-)
676543-79-6 structure
Product Name:2,3-Dioxabicyclo[2.2.2]oct-7-en-5-ol, (1R,4R,5R)-
CAS No:676543-79-6
MF:C6H8O3
MW:128.125922203064
CID:394382
PubChem ID:11434954
Update Time:2025-04-19
2,3-Dioxabicyclo[2.2.2]oct-7-en-5-ol, (1R,4R,5R)- Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dioxabicyclo[2.2.2]oct-7-en-5-ol, (1R,4R,5R)-
- (1R,4R,8R)-2,3-dioxabicyclo[2.2.2]oct-5-en-8-ol
- 676543-79-6
- DTXSID40465679
-
- Inchi: 1S/C6H8O3/c7-5-3-4-1-2-6(5)9-8-4/h1-2,4-7H,3H2/t4-,5+,6+/m0/s1
- InChI Key: DRRIYZQOHCHRML-KVQBGUIXSA-N
- SMILES: O1[C@@H]2C=C[C@@H](C[C@H]2O)O1
Computed Properties
- Exact Mass: 128.04734
- Monoisotopic Mass: 128.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
2,3-Dioxabicyclo[2.2.2]oct-7-en-5-ol, (1R,4R,5R)- Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
676543-79-6 (2,3-Dioxabicyclo[2.2.2]oct-7-en-5-ol, (1R,4R,5R)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent